(R)-1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanamine hydrochloride

• IUPAC Name: (1R)-1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C5H9N3O.ClH/c1-3(6)5-7-4(2)8-9-5;/h3H,6H2,1-2H3;1H/t3-;/m1./s1
• InChI Key: VLOVDCIPZJBYDP-AENDTGMFSA-N
• Canonical SMILES: CC1=NOC(=N1)C(C)N.Cl
• Isomeric SMILES: CC1=NOC(=N1)[C@@H](C)N.Cl
• Molecular Formula: C5H10ClN3O
• Molecular Weight: 163.60 g/mol

Description

(R)-1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanamine hydrochloride, also known as Ro 63-0563, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a selective and potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the metabolism of endocannabinoids. Inhibition of FAAH has been shown to increase the levels of endocannabinoids in the body, which can have various physiological and biochemical effects.

Scientific Research Applications

DNA Binding and Antitumor Activity

Cu(II) complexes with tridentate ligands, including those related to 1,2,4-oxadiazole derivatives, have shown promise in DNA binding, nuclease activity, and cytotoxicity studies. These complexes exhibit good DNA binding propensity and demonstrate significant cytotoxicity against various cancer cell lines, suggesting potential applications in cancer research and therapy (Kumar et al., 2012).

Synthesis and Reactivity

Research into the synthesis and reactions of enehydroxylamino ketones and related 1,2,4-oxadiazole derivatives has expanded the toolkit for organic chemists, potentially enabling the development of new drugs or materials (Reznikov et al., 2004).

Antimicrobial and Antifungal Activity

Substituted 1,2,4-oxadiazole derivatives, such as those containing the 6-fluorobenzo[d]thiazole amide moiety, have been synthesized and tested for their antimicrobial and antifungal activities. Some compounds have shown activity comparable to or slightly better than standard medicinal compounds, highlighting their potential in developing new antimicrobial agents (Pejchal et al., 2015).

Antimicrobial Agents with Novel Scaffolds

Combining carbazole and 1,3,4-oxadiazole pharmacophores has led to the development of novel antimicrobial agents. These compounds show significant activity against various microbial strains, including biofilm-forming pathogens, suggesting applications in addressing antibiotic resistance and biofilm-associated infections (Bordei (Telehoiu) et al., 2020).